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Cat. No.: B15360093 Get Quote

An In-depth Technical Guide to Ammonium
Iron(III) Sulfate
For Researchers, Scientists, and Drug Development Professionals

Ammonium iron(III) sulfate, also known as ferric ammonium sulfate or iron alum, is a versatile

inorganic compound with a wide range of applications in research and industry. This technical

guide provides a comprehensive overview of its physical and chemical properties, detailed

experimental protocols for its characterization, and insights into its role in relevant biological

pathways.

Core Physical and Chemical Properties
Ammonium iron(III) sulfate is most commonly available in its dodecahydrate form,

FeNH₄(SO₄)₂·12H₂O, which exists as pale violet octahedral crystals. The anhydrous form is

also known. The compound is paramagnetic, acidic, and acts as a weak oxidizing agent.

Quantitative Physical Properties
A summary of the key quantitative physical properties of ammonium iron(III) sulfate

dodecahydrate is presented in the table below for easy reference and comparison.
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Property Value References

Molecular Formula FeNH₄(SO₄)₂·12H₂O

Molecular Weight 482.19 g/mol

Appearance
Pale purple/violet crystalline

solid

Melting Point
39-41 °C (102-106 °F; 312-314

K)

Density 1.71 g/cm³

Solubility in Water 1240 g/L at 25 °C

Solubility in other solvents

Insoluble in alcohol. Soluble in

1% (v/v) aqueous HCl (100

mg/ml).

pH
A 0.1 M aqueous solution has

a pH of 2.5.

Chemical Properties and Reactivity
Ammonium iron(III) sulfate exhibits a range of chemical behaviors critical to its application.

Thermal Decomposition: Upon heating, ammonium iron(III) sulfate dodecahydrate loses its

water of crystallization. At higher temperatures, it decomposes. The decomposition of

ammonium sulfate in the presence of iron(III) oxide proceeds through several stages,

forming intermediates such as (NH₄)₃Fe(SO₄)₃ and NH₄Fe(SO₄)₂ before ultimately yielding

iron(III) oxide (Fe₂O₃). The valency of iron remains trivalent throughout this process. The

decomposition of ammonium iron(III) sulfate is reported to begin at approximately 420-430

°C, with the conversion to Fe₂(SO₄)₃ being complete around 480-490 °C, and finally

converting to Fe₂O₃ between 640-710 °C.

Aqueous Solution Chemistry: In aqueous solutions, the ferric ions can hydrolyze, leading to

an acidic solution. To prevent the precipitation of ferric hydroxide, the addition of sulfuric acid

is often necessary to stabilize the solution.
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Redox Reactions: The iron(III) center can be reduced to iron(II). For instance, it can be

reduced to Mohr's salt (ferrous ammonium sulfate). This property is exploited in various

analytical titration methods.

Reactivity with Other Chemicals: It is incompatible with strong oxidizing agents. The

compound is also sensitive to light, air, and moisture.

Experimental Protocols
Detailed methodologies are crucial for the accurate characterization and application of

ammonium iron(III) sulfate.

Determination of Water of Hydration by
Thermogravimetric Analysis (TGA)
Thermogravimetric analysis (TGA) is a standard technique to determine the water content in

hydrated salts.

Methodology:

Instrument Calibration: Calibrate the TGA instrument for temperature and mass according to

the manufacturer's specifications. For temperature calibration, Curie points of standard

materials like alumel, perkalloy, and iron can be used.

Sample Preparation: Accurately weigh a small amount of ammonium iron(III) sulfate

dodecahydrate (typically 5-10 mg) into a TGA sample pan.

Analysis Conditions:

Heating Rate: A controlled heating rate, for example, 10 °C/min, is applied. For better

resolution of dehydration steps, a slower heating rate or quasi-isothermal

thermogravimetry can be employed.

Atmosphere: The analysis is typically performed under an inert atmosphere, such as

nitrogen, with a constant flow rate (e.g., 200 ml/min).
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Temperature Range: Heat the sample from ambient temperature to a temperature

sufficient to ensure all water of hydration is removed, for instance, up to 250 °C. The

dodecahydrate loses its water of crystallization around 230 °C.

Data Analysis: The TGA curve will show a mass loss corresponding to the evaporation of the

twelve water molecules. The percentage mass loss can be used to calculate the number of

water molecules per formula unit of the salt.

Single Crystal X-ray Diffraction for Crystal Structure
Determination
Single crystal X-ray diffraction is the definitive method for determining the precise three-

dimensional arrangement of atoms in a crystalline solid.

Methodology:

Crystal Growth: Grow suitable single crystals of ammonium iron(III) sulfate dodecahydrate

from an aqueous solution. This can be achieved by slow evaporation of a saturated solution.

Crystal Mounting: Select a well-formed single crystal of appropriate size and mount it on a

goniometer head.

Data Collection: Place the mounted crystal in an X-ray diffractometer. A beam of

monochromatic X-rays is directed at the crystal, and the diffraction pattern is recorded as the

crystal is rotated.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and the crystal system. The positions of the atoms in the crystal

lattice are determined by solving the phase problem, and the structural model is refined to fit

the experimental data. The dodecahydrate form of ammonium iron(III) sulfate has a cubic

crystal structure with a lattice parameter 'a' of 12.293 Å.

Visualizations
Diagrams are provided to illustrate key experimental workflows and logical relationships

involving ammonium iron(III) sulfate and its constituent ions.
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To cite this document: BenchChem. [physical and chemical properties of ammonium iron(III)
sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15360093#physical-and-chemical-properties-of-
ammonium-iron-iii-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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